3-Diethylamino-2,2-dimethylpropionic acid hydrochloride
Overview
Description
3-Diethylamino-2,2-dimethylpropionic acid hydrochloride, also known as DEAMPA-HCl, is a type of drug-like compound that has been used in scientific research for decades. It is a synthetic compound with a wide range of applications in laboratory experiments and scientific research. DEAMPA-HCl has been studied for its biochemical and physiological effects and its mechanism of action.
Scientific Research Applications
Peptide Synthesis
This compound is utilized in peptide synthesis as a building block for creating complex peptides. Its structure allows for the introduction of diethylamino and dimethyl groups into the peptide chains, which can be crucial for the stability and function of the peptides .
Medicine
In medical research, 3-Diethylamino-2,2-dimethyl-propionic acid hydrochloride is explored for its potential use in drug formulation. It may serve as a precursor for active pharmaceutical ingredients (APIs) that require specific structural features for their biological activity .
Agriculture
The compound finds application in agricultural science, particularly in the synthesis of herbicides and pesticides. Its chemical properties can be harnessed to develop compounds that are more effective and environmentally friendly .
Material Science
In material science, this chemical is used to modify polymers and create new materials with desired properties such as increased resilience or biodegradability. It can act as a linker or a plasticizer in polymer chains .
Biochemistry
3-Diethylamino-2,2-dimethyl-propionic acid hydrochloride: plays a role in biochemistry research, especially in enzymatic studies and the development of biochemical assays. It can be used to mimic certain biological molecules or as a buffer component .
Pharmacology
Pharmacological applications include its use as an intermediate in the synthesis of more complex molecules with potential therapeutic effects. It’s particularly valuable in the design of molecules with specific pharmacokinetic properties .
Environmental Science
Environmental scientists may use this compound to study its impact on ecosystems, particularly its biodegradability and interaction with other chemicals in the environment. It can also be used in the development of eco-friendly solvents and reagents .
Analytical Chemistry
Lastly, in analytical chemistry, it’s used as a standard or reagent in chromatography and spectrometry to calibrate instruments or as a component in the synthesis of dyes and indicators .
properties
IUPAC Name |
3-(diethylamino)-2,2-dimethylpropanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2.ClH/c1-5-10(6-2)7-9(3,4)8(11)12;/h5-7H2,1-4H3,(H,11,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHXOVCNYCPAEQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(C)(C)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Diethylamino-2,2-dimethyl-propionic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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